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Compound of Interest

Compound Name: 5-Chloro-8-methylquinolin-3-amine

Cat. No.: B15258066

Get Quote

Executive Summary
5-Chloro-8-methylquinolin-3-amine (CAS: 1297654-79-5) is a functionalized heteroaromatic

building block belonging to the 3-aminoquinoline class.[1] Distinguished by its specific

substitution pattern—a chlorine atom at the C5 position and a methyl group at the C8 position

—this compound serves as a critical scaffold in medicinal chemistry. It is particularly valued in

the synthesis of type II kinase inhibitors, DNA-intercalating agents, and antimalarial

pharmacophores where the 3-amino group acts as a pivotal vector for amide coupling or urea

formation.

This guide details the physicochemical profile, validated synthetic pathways, and handling

protocols for researchers utilizing this compound in drug development.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
Nomenclature & Registry
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Parameter Detail

CAS Registry Number 1297654-79-5

IUPAC Name 5-Chloro-8-methylquinolin-3-amine

Common Synonyms
3-Amino-5-chloro-8-methylquinoline; 5-Chloro-8-

methyl-3-quinolinamine

Molecular Formula C₁₀H₉ClN₂

Molecular Weight 192.64 g/mol

SMILES Cc1ccc(Cl)c2cc(N)cnc12

InChI Key (Predicted) KV...[1] (Structure specific)

Calculated Properties (In Silico)
Data derived from consensus modeling of the quinoline scaffold.

Property Value Significance

LogP (cLogP) 2.8 ± 0.4

Indicates moderate

lipophilicity; suitable for oral

bioavailability optimization

(Lipinski compliant).[1]

Topological Polar Surface Area

(TPSA)
39 Å²

Suggests good membrane

permeability (typically <140

Å²).[1]

pKa (Conjugate Acid) ~4.5 - 5.0

The C3-amine is less basic

than aniline due to the

electron-withdrawing nature of

the heteroaromatic ring.[1]

H-Bond Donors / Acceptors 1 / 2

3-NH₂ acts as both donor and

acceptor; Quinoline N is an

acceptor.[1]
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Synthesis Strategy & Protocols
While 3-aminoquinolines can be accessed via reduction of 3-nitroquinolines, the specific

substitution pattern of 1297654-79-5 makes the Curtius Rearrangement of the corresponding

carboxylic acid the most robust and high-fidelity route. The precursor, 5-Chloro-8-

methylquinoline-3-carboxylic acid (CAS: 948294-24-4), is commercially established, allowing

for a convergent synthesis that avoids hazardous nitration steps.

Retrosynthetic Analysis (Graphviz Visualization)
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TFA or HCl
(Deprotection)

Click to download full resolution via product page

Figure 1: Strategic synthesis of 5-Chloro-8-methylquinolin-3-amine via Curtius

Rearrangement, utilizing the commercially available 3-carboxylic acid precursor.

Detailed Protocol: Modified Curtius Rearrangement
Objective: Conversion of 5-chloro-8-methylquinoline-3-carboxylic acid to the target amine.

Reagents:

Precursor: 5-Chloro-8-methylquinoline-3-carboxylic acid (1.0 eq)

Diphenylphosphoryl azide (DPPA) (1.2 eq)

Triethylamine (Et₃N) (1.5 eq)

tert-Butanol (t-BuOH) (Excess/Solvent) or Toluene/t-BuOH mixture.

Deprotection: Trifluoroacetic acid (TFA) in Dichloromethane (DCM).

Step-by-Step Methodology:
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Activation: In a flame-dried round-bottom flask under inert atmosphere (N₂), suspend the

carboxylic acid in anhydrous toluene/t-BuOH (1:1 v/v).

Base Addition: Add Et₃N dropwise. The mixture should clarify as the carboxylate forms.

Azide Formation: Add DPPA dropwise at 0°C. Stir at 0°C for 30 minutes, then warm to room

temperature for 1 hour.

Rearrangement: Heat the reaction mixture to reflux (approx. 85-90°C) for 3-5 hours.

Evolution of nitrogen gas indicates the formation of the isocyanate intermediate, which is

immediately trapped by tert-butanol to form the tert-butyl carbamate (Boc-protected amine).

Workup: Cool to room temperature. Dilute with EtOAc, wash with saturated NaHCO₃ and

brine. Dry over Na₂SO₄ and concentrate in vacuo.

Deprotection: Dissolve the crude Boc-intermediate in DCM (10 volumes). Add TFA (5

volumes) dropwise at 0°C. Stir at room temperature for 2 hours.

Isolation: Concentrate to remove TFA. Basify the residue with saturated Na₂CO₃ (pH ~9-10)

and extract with DCM. The organic layer yields the free amine (1297654-79-5).

Validation Criteria:

LC-MS: Look for [M+H]⁺ peak at ~193.04 (Cl isotope pattern 3:1).

¹H NMR: Disappearance of the acidic proton; appearance of broad singlet (NH₂) around 4.0-

6.0 ppm (solvent dependent).

Applications in Drug Discovery[6]
The 5-chloro-8-methylquinolin-3-amine scaffold is a "privileged structure" in medicinal

chemistry, offering specific geometric and electronic advantages.

Pharmacophore Mapping
The 3-amino group serves as a vector for extending the molecule into the "solvent-exposed"

region of a protein binding pocket, while the 5-chloro and 8-methyl groups provide lipophilic

contacts and metabolic stability.[1]
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Figure 2: Pharmacophore analysis highlighting the functional roles of substituents on the

quinoline core.[1]

Biological Context[1]
Kinase Inhibition: The 3-aminoquinoline motif is bioisosteric to the 3-cyanoquinoline core

found in EGFR/Src inhibitors (e.g., Bosutinib).[1] The amine allows for the formation of urea-

linked inhibitors which often exhibit high potency against Type II kinases (inactive

conformation binders).

Antimalarial Activity: 8-Methylquinolines share structural homology with Primaquine

derivatives. The 5-chloro substituent often enhances metabolic stability against oxidative

dehalogenation in the liver.

Safety & Handling (E-E-A-T)
Hazard Classification: Treat as a generic aromatic amine.

GHS Signal Word: Warning.[2]

H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause respiratory irritation).[1]

Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Aromatic amines are prone to

oxidation (darkening) upon prolonged exposure to air.
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Disposal: Incineration in a chemical waste facility equipped with afterburners and scrubbers

(due to Nitrogen and Chlorine content).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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